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Compound of Interest

Compound Name: Glycine chloride

Cat. No.: B13766176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for glycine

hydrochloride, an essential compound in various scientific and pharmaceutical applications.

This document compiles and presents nuclear magnetic resonance (NMR), infrared (IR), and

mass spectrometry (MS) data, alongside detailed experimental protocols to aid in the accurate

identification and characterization of this molecule.

Spectroscopic Data Summary
The following tables summarize the key quantitative data obtained from the spectroscopic

analysis of glycine hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H and ¹³C NMR Spectroscopic Data for Glycine Hydrochloride

Nucleus Chemical Shift (δ) in ppm Solvent

¹H 8.12 (s, 3H), 3.67 (s, 2H) DMSO-d₆

¹³C 169.0, 39.6 DMSO-d₆

Note: The singlet at 8.12 ppm in the ¹H NMR spectrum corresponds to the three protons of the

ammonium group (-NH₃⁺), and the singlet at 3.67 ppm corresponds to the two methylene
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protons (-CH₂-). In the ¹³C NMR spectrum, the peak at 169.0 ppm is assigned to the carbonyl

carbon (-COO-), and the peak at 39.6 ppm is assigned to the α-carbon (-CH₂-).

Infrared (IR) Spectroscopy
Table 2: Key IR Absorption Bands for Glycine

Wavenumber (cm⁻¹) Assignment

~3000 N-H stretching (of -NH₃⁺)

1740-1720 C=O stretching (of -COOH)

1610-1550 N-H bending (of -NH₃⁺)

1430-1390 O-H bending (of -COOH)

Note: The IR spectrum of glycine hydrochloride, typically acquired as a KBr pellet, will show

characteristic absorptions corresponding to the protonated amine and carboxylic acid functional

groups.

Mass Spectrometry (MS)
Table 3: Predicted m/z Peaks for Glycine (ESI-MS/MS)

Precursor m/z Collision Energy Fragment m/z

76.0393 ([M+H]⁺) 10 eV 30.0338

Note: As a salt, glycine hydrochloride is not readily analyzed by traditional electron ionization

(EI) mass spectrometry. Electrospray ionization (ESI) is a more suitable technique. The data

presented is based on a predicted spectrum for protonated glycine, which serves as a proxy for

the cation of glycine hydrochloride.

Experimental Protocols
Detailed methodologies for the synthesis and spectroscopic analysis of glycine hydrochloride

are outlined below.
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Synthesis of Glycine Hydrochloride
Glycine hydrochloride can be synthesized by reacting glycine with hydrochloric acid. A typical

laboratory-scale procedure involves the following steps:

Reaction Setup: Dissolve glycine in a minimal amount of water.

Acidification: Slowly add a molar equivalent of concentrated hydrochloric acid to the glycine

solution while stirring.

Crystallization: The reaction mixture is then warmed to facilitate dissolution, followed by

cooling to induce crystallization of glycine hydrochloride.

Isolation and Purification: The resulting white solid is collected by filtration, washed with a

cold solvent like ethanol or ether to remove impurities, and then dried under vacuum.

NMR Spectroscopy
A standard protocol for obtaining NMR spectra of glycine hydrochloride is as follows:

Sample Preparation: Dissolve approximately 5-10 mg of glycine hydrochloride in a suitable

deuterated solvent (e.g., DMSO-d₆) in an NMR tube.

Instrument Setup: Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a

standard frequency (e.g., 400 or 500 MHz for ¹H).

Data Acquisition: For ¹H NMR, typical parameters include a sufficient number of scans to

obtain a good signal-to-noise ratio, with a relaxation delay of 1-5 seconds. For ¹³C NMR, a

larger number of scans is usually required.

Data Processing: Process the raw data by applying Fourier transformation, phase correction,

and baseline correction. Chemical shifts are referenced to the residual solvent peak.

Infrared (IR) Spectroscopy
The following protocol outlines the KBr pellet method for acquiring an IR spectrum of solid

glycine hydrochloride:
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Sample Preparation: Grind a small amount (1-2 mg) of glycine hydrochloride with

approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) using an

agate mortar and pestle until a fine, homogeneous powder is obtained.

Pellet Formation: Transfer the powder into a pellet die and press it under high pressure

(typically 8-10 tons) using a hydraulic press to form a thin, transparent pellet.

Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer and

record the spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

Data Processing: Perform a background subtraction using a spectrum of an empty KBr

pellet.

Mass Spectrometry
For the analysis of glycine hydrochloride, electrospray ionization mass spectrometry (ESI-MS)

is the preferred method:

Sample Preparation: Prepare a dilute solution of glycine hydrochloride in a solvent system

suitable for ESI, such as a mixture of water, methanol, or acetonitrile with a small amount of

formic acid to promote ionization.

Instrument Setup: Introduce the sample into the ESI source of a mass spectrometer. The

analysis is typically performed in positive ion mode to detect the protonated molecule

[M+H]⁺.

Data Acquisition: Acquire the mass spectrum over an appropriate m/z range. For tandem

mass spectrometry (MS/MS), the precursor ion corresponding to protonated glycine (m/z

76.0) is selected and fragmented to produce a characteristic fragmentation pattern.

Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion and any

significant fragment ions.

Visualizations
The following diagrams illustrate the logical workflow for the spectroscopic analysis of glycine

hydrochloride.
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Caption: Workflow for the synthesis and spectroscopic analysis of glycine hydrochloride.

NMR IR Mass Spec

Glycine Hydrochloride

Solution-State NMR FTIR Spectroscopy ESI-MS

DMSO-d6

Solvent

Chemical Shifts (ppm)

KBr Pellet

Sample Prep

Wavenumbers (cm-1)

Positive Ion Mode

Ionization

m/z Ratio

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b13766176?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13766176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Overview of spectroscopic techniques for glycine hydrochloride characterization.

To cite this document: BenchChem. [Spectroscopic Characterization of Glycine
Hydrochloride: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13766176#spectroscopic-data-nmr-ir-mass-spec-of-
glycine-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b13766176?utm_src=pdf-body-img
https://www.benchchem.com/product/b13766176#spectroscopic-data-nmr-ir-mass-spec-of-glycine-chloride
https://www.benchchem.com/product/b13766176#spectroscopic-data-nmr-ir-mass-spec-of-glycine-chloride
https://www.benchchem.com/product/b13766176#spectroscopic-data-nmr-ir-mass-spec-of-glycine-chloride
https://www.benchchem.com/product/b13766176#spectroscopic-data-nmr-ir-mass-spec-of-glycine-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13766176?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13766176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

